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Compound of Interest

Compound Name: 3-biphenyl-4'-fluoro-acetic acid

Cat. No.: B1270054

An In-depth Technical Guide to 3-Biphenyl-4'-fluoro-acetic Acid

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential synthetic methodologies for 3-biphenyl-4'-fluoro-acetic acid. It is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Identity and Structure

3-Biphenyl-4'-fluoro-acetic acid, also known by its IUPAC name 2-[3-(4-
fluorophenyl)phenyl]acetic acid, is an organic compound belonging to the biphenyl and
carboxylic acid classes.[1][2] Its structure consists of a biphenyl core where an acetic acid
group is attached to the 3-position of one phenyl ring, and a fluorine atom is substituted at the
4'-position of the second phenyl ring.

Synonyms:
o [3-(4-fluorophenyl)phenyl]acetic acid[1]
e [1,1'-Biphenyl]-3-acetic acid, 4'-fluoro-[1]

o 2-(4'-Fluoro-[1,1'-biphenyl]-3-yl)aceticacid[1]

Chemical Structure
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The chemical structure is characterized by two phenyl rings linked together. The acetic acid
moiety (-CH2COOH) provides the acidic properties, while the fluorinated biphenyl group
contributes to its lipophilicity and potential for specific biological interactions.

Physicochemical Properties

The key physicochemical properties of 3-biphenyl-4'-fluoro-acetic acid are summarized in
the table below. Data for properties such as melting point, boiling point, and solubility are not
readily available in the provided search results.

Property Value Source
CAS Number 327107-49-3 [1112]
Molecular Formula C14H11FO2 [1][2]
Molecular Weight 230.23 g/mol [1][2]
IUPAC Name 2134 2]

fluorophenyl)phenyl]acetic acid

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-biphenyl-4'-fluoro-
acetic acid was not found in the search results, a general preparation method for fluoro
phenylacetic acids has been described. This method involves a diazotisation addition reaction
followed by hydrolysis.[3] The raw materials for this general process are described as simple
and readily available, with the reaction conditions being gentle.[3]

A common strategy for synthesizing biphenyl compounds is through cross-coupling reactions,
such as the Suzuki coupling. A plausible synthetic route for 3-biphenyl-4'-fluoro-acetic acid
could involve:

e Suzuki Coupling: Reaction of a (3-functionalized-phenyl)boronic acid with a 1-fluoro-4-
halobenzene (or vice-versa). The functional group on the first phenyl ring would be a
precursor to the acetic acid moiety, such as a methyl group or an aldehyde.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1270054?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01118942.htm?N=Global
https://www.molbase.com/name/3-Biphenyl-4'-fluoro-aceticacid.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01118942.htm?N=Global
https://www.molbase.com/name/3-Biphenyl-4'-fluoro-aceticacid.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01118942.htm?N=Global
https://www.molbase.com/name/3-Biphenyl-4'-fluoro-aceticacid.html
https://www.molbase.com/name/3-Biphenyl-4'-fluoro-aceticacid.html
https://www.benchchem.com/product/b1270054?utm_src=pdf-body
https://www.benchchem.com/product/b1270054?utm_src=pdf-body
https://patents.google.com/patent/CN106928044A/en
https://patents.google.com/patent/CN106928044A/en
https://www.benchchem.com/product/b1270054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Functional Group Transformation: Conversion of the precursor group into the acetic acid side
chain. For example, a methyl group could be brominated and then cyanated, followed by
hydrolysis of the resulting nitrile to the carboxylic acid, a method analogous to the synthesis
of other phenylacetic acids.[4]

A patent describes a general method for preparing fluoro phenylacetic acids which involves:

o Step 1 (Diazotising Addition Reaction): An aniline derivative is reacted with vinylidene
chloride in the presence of an acid, a diazo reagent, a phase transfer catalyst, and a copper-
series catalyst.[3]

o Step 2 (Hydrolysis): The resulting intermediate is then hydrolyzed under acidic conditions to
yield the final fluoro phenylacetic acid product.[3]

Biological Activity and Signaling Pathways

There is no specific information in the search results detailing the biological activity or
associated signaling pathways for 3-biphenyl-4'-fluoro-acetic acid. However, derivatives of
biphenylacetic acid have been investigated for various therapeutic applications.

o Alzheimer's Disease: A structurally related compound, 1-(3',4'-Dichloro-2-fluoro[1,1'-
biphenyl]-4-yl)-cyclopropanecarboxylic acid (CHF5074), has been identified as a y-secretase
modulator, which reduces the formation of 3-amyloid plaques associated with Alzheimer's
disease.[5]

» Anticancer Properties: Other biphenylacetic acid derivatives have been reported to possess
antiproliferative and antitumor properties against various cancer types.[6]

Given the biological activities of related compounds, 3-biphenyl-4'-fluoro-acetic acid could be
a candidate for screening in drug discovery programs. A generalized workflow for evaluating
such a novel chemical entity is presented below.
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Caption: Generalized workflow for the evaluation of a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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